1-[1-(4-Methoxybenzoyl)-4-piperidinyl]azepane

• Molecular Formula: C19H28N2O2
• Molecular Weight: 316.4 g/mol
• IUPAC Name: [4-(azepan-1-yl)piperidin-1-yl]-(4-methoxyphenyl)methanone
• InChI: InChI=1S/C19H28N2O2/c1-23-18-8-6-16(7-9-18)19(22)21-14-10-17(11-15-21)20-12-4-2-3-5-13-20/h6-9,17H,2-5,10-15H2,1H3
• InChI Key: SJJGUXCJNPEBAW-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)C(=O)N2CCC(CC2)N3CCCCCC3

Description

1-[1-(4-Methoxybenzoyl)-4-piperidinyl]azepane, also known as MPAA, is a chemical compound that has been widely studied for its potential applications in scientific research.

Scientific Research Applications

1-[1-(4-Methoxybenzoyl)-4-piperidinyl]azepane has been studied for its potential applications in a variety of scientific fields, including neuroscience, pharmacology, and drug development. In particular, it has been shown to have significant effects on the central nervous system, including the modulation of neurotransmitter release and the regulation of synaptic plasticity.

Mechanism of Action

The mechanism of action of 1-[1-(4-Methoxybenzoyl)-4-piperidinyl]azepane is not fully understood, but it is believed to act through the modulation of various neurotransmitter systems in the brain. Specifically, it has been shown to increase the release of dopamine and norepinephrine, while decreasing the release of serotonin.
Biochemical and Physiological Effects:
1-[1-(4-Methoxybenzoyl)-4-piperidinyl]azepane has been found to have a number of biochemical and physiological effects, including the modulation of synaptic plasticity, the regulation of gene expression, and the promotion of neurogenesis. It has also been shown to have anti-inflammatory and antioxidant properties, which may be useful in the treatment of a variety of diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-[1-(4-Methoxybenzoyl)-4-piperidinyl]azepane in scientific research is its high purity and stability, which allows for accurate and reproducible results. However, there are also some limitations to its use, including its high cost and limited availability.

Future Directions

There are a number of potential future directions for research on 1-[1-(4-Methoxybenzoyl)-4-piperidinyl]azepane, including the development of new drugs based on its structure, the exploration of its potential therapeutic applications in a variety of diseases, and the investigation of its effects on different neurotransmitter systems in the brain. Additionally, further research is needed to fully understand the mechanism of action of 1-[1-(4-Methoxybenzoyl)-4-piperidinyl]azepane and its potential role in the regulation of synaptic plasticity and neurogenesis.

Synthesis Methods

The synthesis of 1-[1-(4-Methoxybenzoyl)-4-piperidinyl]azepane involves the reaction of 4-methoxybenzoyl chloride with piperidine, followed by the addition of azepane. The resulting compound has been found to be highly pure and stable, making it ideal for use in scientific research.